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Compound of Interest

Compound Name: 11-Bromo-1-undecanol

Cat. No.: B108197

Essential Safety and Handling Guide for 11-
Bromo-1-undecanol

This guide provides immediate, essential safety and logistical information for handling 11-
Bromo-1-undecanol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Chemical Identifier:

e Name: 11-Bromo-1-undecanol

e Synonyms: Undecamethylene bromohydrin[1][2]
e CAS Number: 1611-56-9[1]

Physical and Chemical Properties:

o Appearance: White to beige crystals or solid.[2][3]

e Solubility: Insoluble in water, but soluble in chloroform.[3][4]
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Property Value Source
Molecular Weight 251.20 g/mol [5]
Melting Point 46-49 °C

Boiling Point 165-170 °C at 1 mmHg

Hazard Identification and Personal Protective
Equipment (PPE)

11-Bromo-1-undecanol is considered hazardous and requires careful handling to prevent

exposure.[1] The primary hazards are:

Causes skin irritation.[1][5]

Causes serious eye irritation.[1][5]

Harmful if inhaled and may cause respiratory irritation.[1][2][5]

May be harmful if swallowed or in contact with skin.[4]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Change gloves

immediately if contaminated.[6]

[7]

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles that
meet ANSI Z.87.1 standards
are required. A face shield
should be worn over goggles
when there is a risk of
splashing.[6][8]

Body Protection

Laboratory coat

A flame-resistant or 100%
cotton lab coat should be worn
and fully buttoned to provide a

barrier against splashes.[6]

Respiratory Protection

Respirator (if necessary)

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood. If
engineering controls are

insufficient, a NIOSH-approved
respirator (e.g., N95 dust mask

for solids) may be required.[6]

[9]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 11-Bromo-1-undecanol during

typical laboratory operations.

1. Preparation:

e Ensure a chemical fume hood is operational.
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» Cover the work surface with absorbent, disposable liners.

o Assemble all necessary equipment (e.g., spatula, weigh boats, glassware, solvent) within the
fume hood before starting.

e Don all required PPE as detailed in the table above.
2. Handling:

o Conduct all manipulations of the solid compound, such as weighing and transferring, within
the fume hood to minimize inhalation exposure.

o Use a spatula for transfers to avoid generating dust.

* When dissolving, add the solvent to the solid slowly to avoid splashing.

3. In Case of a Spill:

o For a small spill, absorb the material with an inert absorbent such as sand or vermiculite.

o Sweep up the absorbed material and place it in a sealed, labeled container for hazardous
waste disposal.[6]

Disposal Plan

Proper disposal of 11-Bromo-1-undecanol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

¢ Solid Waste: Any unused 11-Bromo-1-undecanol, as well as contaminated items like
gloves, weigh boats, and paper towels, should be collected in a designated, sealed, and
clearly labeled hazardous waste container.[6]

 Liquid Waste: Solutions containing 11-Bromo-1-undecanol should be collected in a
separate, sealed, and labeled hazardous waste container for halogenated organic waste. Do
not mix with non-halogenated waste streams.
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Disposal Procedure:

o All waste must be disposed of through your institution's hazardous waste management
program.

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

Diagrams
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Figure 1: Safe Handling Workflow for 11-Bromo-1-undecanol
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Figure 2: Waste Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 11-Bromo-
1-undecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108197#personal-protective-equipment-for-handling-
11-bromo-1-undecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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